4-amino-N-isopropylbenzenesulfonamide
Overview
Description
4-amino-N-isopropylbenzenesulfonamide is an organic compound with the molecular formula C9H14N2O2S . It has a molecular weight of 214.29 g/mol . The IUPAC name for this compound is 4-amino-N-propan-2-ylbenzenesulfonamide .
Molecular Structure Analysis
The molecular structure of 4-amino-N-isopropylbenzenesulfonamide consists of a benzene ring substituted with a sulfonamide group and an isopropyl group . The sulfonamide group is linked to the benzene ring via a sulfur atom . The canonical SMILES representation of the molecule is CC©NS(=O)(=O)C1=CC=C(C=C1)N .Physical And Chemical Properties Analysis
4-amino-N-isopropylbenzenesulfonamide is a solid at room temperature . It has a topological polar surface area of 80.6 Ų and a complexity of 261 . The compound has 2 hydrogen bond donors and 4 hydrogen bond acceptors .Scientific Research Applications
Conformational Polymorphism in Crystal Structures
4-Amino-N-isopropylbenzenesulfonamide demonstrates significant conformational polymorphism in its crystalline forms. This polymorphism is evident in the different molecular conformations, as measured by torsion angles, across various forms of the compound. Such polymorphic behavior is critical for understanding the crystalline properties and could be significant in the development of advanced materials and pharmaceuticals (Bar & Bernstein, 1985).
Role in Medicinal Chemistry
The sulfonamide group, a key feature in 4-amino-N-isopropylbenzenesulfonamide, plays a vital role in medicinal chemistry. It appears in various drug forms, particularly in sulfonamide antibacterials, which inhibit tetrahydropteroic acid synthetase. The presence of the 4-amino group is essential for the activity of these compounds. Understanding the structural and functional role of this group can advance the design of new drugs (Kalgutkar, Jones & Sawant, 2010).
Photolability and Photochemical Decomposition
4-Amino-N-isopropylbenzenesulfonamide exhibits photolability, especially in acidic aqueous solutions. Its decomposition under light exposure produces various photoproducts. Understanding these photodegradation pathways is important for the stability and storage of pharmaceuticals containing this compound (Zhou & Moore, 1994).
Solubility in Binary Solvent Mixtures
The solubility of 4-amino-N-isopropylbenzenesulfonamide in various binary solvent systems has been extensively studied. Understanding its solubility characteristics in different solvent mixtures is crucial for pharmaceutical formulation and material processing (Asadi, Kodide, Kota & Thati, 2020).
Mechanism of Action
While the specific mechanism of action of 4-amino-N-isopropylbenzenesulfonamide is not available, sulfonamides in general are known to inhibit the enzyme dihydropteroate synthetase, which is important for the production of folate . This inhibition prevents the formation of dihydrofolate and tetrahydrofolate, thereby inhibiting bacterial DNA growth and cell division .
Safety and Hazards
The safety information for 4-amino-N-isopropylbenzenesulfonamide indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
4-amino-N-propan-2-ylbenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2S/c1-7(2)11-14(12,13)9-5-3-8(10)4-6-9/h3-7,11H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYCULOSSKUXFNP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NS(=O)(=O)C1=CC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90356806 | |
Record name | 4-amino-N-isopropylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90356806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-amino-N-isopropylbenzenesulfonamide | |
CAS RN |
53668-35-2 | |
Record name | 4-amino-N-isopropylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90356806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-N-(propan-2-yl)benzene-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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